Cas no 138891-01-7 (3-Acetyl-2-(methylaminosulfonyl)thiophene)
3-Acetyl-2-(methylaminosulfonyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetyl-N-methylthiophene-2-sulfonamide
- 3-Acetyl-2-(methylaminosulfonyl)thiophene
- 3-Acetyl-2-thiophene-N-methylsulfonamide
- FCH1321516
- 3-acetyl-N-methyl-2-thiophenesulfonamide
- 3-Acetyl-2-(methylminosulfonyl)thiophene
- 3-ethanoyl-N-methyl-thiophene-2-sulfonamide
- A807454
- DTXSID10442770
- 138891-01-7
- MFCD00191372
- J-007191
- A1315
- SCHEMBL334875
- 2-Thiophenesulfonamide, 3-acetyl-N-methyl-
- T70248
- CS-0445797
- AKOS022181011
- AS-65398
- OTWLSKTWKAMLMQ-UHFFFAOYSA-N
-
- MDL: MFCD00191372
- Inchi: 1S/C7H9NO3S2/c1-5(9)6-3-4-12-7(6)13(10,11)8-2/h3-4,8H,1-2H3
- InChI Key: OTWLSKTWKAMLMQ-UHFFFAOYSA-N
- SMILES: S(C1=C(C(C)=O)C=CS1)(NC)(=O)=O
Computed Properties
- Exact Mass: 219.00200
- Monoisotopic Mass: 219.00238550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.6
- Topological Polar Surface Area: 99.9
Experimental Properties
- Color/Form: Not determined
- Melting Point: 103.0 to 107.0 deg-C
- PSA: 99.86000
- LogP: 2.33050
- Solubility: Not determined
3-Acetyl-2-(methylaminosulfonyl)thiophene Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3-Acetyl-2-(methylaminosulfonyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B401335-50mg |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B401335-100mg |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B401335-500mg |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | 500mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A870679-200mg |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | 98% | 200mg |
320.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1315-5g |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | 98.0%(GC) | 5g |
¥2490.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A1315-1G |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | >98.0%(GC) | 1g |
¥410.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A1315-5G |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | >98.0%(GC) | 5g |
¥1930.00 | 2024-04-17 | |
| abcr | AB135669-1 g |
3-Acetyl-2-(methylaminosulfonyl)thiophene; . |
138891-01-7 | 1g |
€203.60 | 2023-05-10 | ||
| abcr | AB135669-5 g |
3-Acetyl-2-(methylaminosulfonyl)thiophene; . |
138891-01-7 | 5g |
€598.30 | 2023-05-10 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151086-200mg |
3-Acetyl-2-(methylaminosulfonyl)thiophene |
138891-01-7 | >98.0%(GC) | 200mg |
¥226.90 | 2023-09-04 |
3-Acetyl-2-(methylaminosulfonyl)thiophene Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-Acetyl-2-(methylaminosulfonyl)thiophene
Recent Advances in the Study of 3-Acetyl-2-(methylaminosulfonyl)thiophene (CAS: 138891-01-7): A Comprehensive Research Brief
The compound 3-Acetyl-2-(methylaminosulfonyl)thiophene (CAS: 138891-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique sulfonamide and acetyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, paving the way for its potential use in drug development.
One of the key areas of research has been the optimization of synthetic routes for 3-Acetyl-2-(methylaminosulfonyl)thiophene. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This method involves a multi-step reaction sequence starting from 2-methylthiophene, followed by sulfonylation and acetylation, achieving an overall yield of 78%. The improved synthesis protocol is expected to facilitate further pharmacological evaluations and preclinical studies.
Pharmacological investigations have revealed that 3-Acetyl-2-(methylaminosulfonyl)thiophene exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been identified as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). This finding suggests its potential application in the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.
In addition to its anti-inflammatory properties, preliminary studies have explored the compound's anticancer potential. Research conducted at the University of Cambridge (2023) demonstrated that 3-Acetyl-2-(methylaminosulfonyl)thiophene induces apoptosis in certain cancer cell lines, particularly in colorectal cancer models. The mechanism appears to involve the modulation of the PI3K/AKT signaling pathway, though further studies are needed to fully elucidate its mode of action.
Recent advancements in structural modification of 3-Acetyl-2-(methylaminosulfonyl)thiophene have also been reported. A team at MIT (2024) developed several analogs with improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability. These modifications have opened new possibilities for the compound's therapeutic applications and have sparked interest in its potential as a lead compound for further drug development.
Despite these promising developments, challenges remain in the clinical translation of 3-Acetyl-2-(methylaminosulfonyl)thiophene. Current research is focusing on addressing issues related to its solubility and potential off-target effects. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to optimize the compound's properties while maintaining its therapeutic efficacy.
The growing body of research on 3-Acetyl-2-(methylaminosulfonyl)thiophene (CAS: 138891-01-7) underscores its potential as a versatile scaffold in medicinal chemistry. With continued investigation into its mechanisms of action and therapeutic applications, this compound may soon transition from bench to bedside, offering new treatment options for various diseases.
138891-01-7 (3-Acetyl-2-(methylaminosulfonyl)thiophene) Related Products
- 154127-28-3(3-(2-Bromoacetyl)thiophene-2-sulfonamide)
- 174139-69-6(6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide)
- 138891-02-8(N-Methyl-3-bromoacetyl-2-thiophenesulfonamide)
- 155791-13-2(2-Thiophenesulfonamide, 4-acetyl-)
- 160982-10-5(3-Acetyl-5-chloro-2-thiophenesulfonamide)
- 61714-50-9(2-Thiophenesulfonamide, N,3-dimethyl-)
- 142294-58-4(3-ethylthiophene-2-sulfonamide)
- 1245550-91-7
- 138890-88-7(3-acetyl-2-thiophenesulfonamide)
- 676451-31-3(2H-THIENO[3,2-E]-1,2-THIAZINE-6-SULFONAMIDE, 3,4-DIHYDRO-, 1,1-DIOXIDE)